N-(2,4-difluorophenyl)-2-isonicotinoylhydrazinecarbothioamide

• IUPAC Name: 1-(2,4-difluorophenyl)-3-(pyridine-4-carbonylamino)thiourea
• InChI: InChI=1S/C13H10F2N4OS/c14-9-1-2-11(10(15)7-9)17-13(21)19-18-12(20)8-3-5-16-6-4-8/h1-7H,(H,18,20)(H2,17,19,21)
• InChI Key: KGLARABSKQNQOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)NC(=S)NNC(=O)C2=CC=NC=C2
• Molecular Formula: C13H10F2N4OS
• Molecular Weight: 308.31 g/mol

Description

N-(2,4-difluorophenyl)-2-isonicotinoylhydrazinecarbothioamide, also known as DIFH or DIFH-001, is a chemical compound that has been studied for its potential applications in scientific research. This compound has shown promise in a variety of areas, including cancer research and infectious disease research. In

Scientific Research Applications

Antioxidant Activity

N-(2,4-difluorophenyl)-2-isonicotinoylhydrazinecarbothioamide and related compounds have been studied for their antioxidant properties. For example, Bărbuceanu et al. (2014) synthesized new hydrazinecarbothioamides and evaluated their antioxidant activity using the DPPH method, finding that some of these compounds exhibited excellent antioxidant activity (Ștefania-Felicia Bărbuceanu et al., 2014).

Antibacterial and Antioxidant Agents

Compounds related to N-(2,4-difluorophenyl)-2-isonicotinoylhydrazinecarbothioamide have been investigated for their potential as antibacterial and antioxidant agents. Karaküçük-Iyidoğan et al. (2014) synthesized and characterized 18 novel thiosemicarbazones, some of which showed excellent inhibition potency against Gram-positive pathogens and possessed antioxidant activity (A. Karaküçük-Iyidoğan et al., 2014).

Anticancer Activity

The anticancer activity of N-(2,4-difluorophenyl)-2-isonicotinoylhydrazinecarbothioamide derivatives has been explored. Abou‐Melha (2021) synthesized a ligand and its metal complexes, with studies showing that the ligand and some complexes exhibited strong anticancer activities (K. Abou‐Melha, 2021).

Corrosion Inhibition

Studies have also examined the use of similar compounds as corrosion inhibitors. Ebenso et al. (2010) investigated three thiosemicarbazides as inhibitors for corrosion in acidic medium, revealing significant inhibition efficiencies (E. Ebenso et al., 2010).

Solubility Studies

Research has been conducted on the solubility of compounds analogous to N-(2,4-difluorophenyl)-2-isonicotinoylhydrazinecarbothioamide in different solvents. For instance, Shakeel et al. (2014) studied the solubility of an isoniazid analogue in various solvents, providing valuable data for formulation development (F. Shakeel et al., 2014).

Molecular Docking and Cytotoxicity Studies

The compound and its metal complexes have been subjected to molecular docking and cytotoxicity studies, as investigated by Abdel‐Rhman et al. (2019), revealing potential biomedical applications (M. H. Abdel‐Rhman et al., 2019).

Fluorescent Probe Development

Additionally, research has been conducted on using hydrazine-carbothioamide-based compounds as fluorescent probes. Suh et al. (2022) developed a fluorescent chemosensor for detecting Zn2+, demonstrating its application in various fields (Boeon Suh et al., 2022).